Cas no 1540833-22-4 (5-Aminobenzo[d]isoxazole-3-carboxylic acid)

• Product Name: 5-Aminobenzo[d]isoxazole-3-carboxylic acid
• CAS No: 1540833-22-4
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5200399
• Update Time: 2026-03-06

5-Aminobenzo[d]isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminobenzo[d]isoxazole-3-carboxylic acid
• 1,2-Benzisoxazole-3-carboxylic acid, 5-amino-

• Inchi： 1S/C8H6N2O3/c9-4-1-2-6-5(3-4)7(8(11)12)10-13-6/h1-3H,9H2,(H,11,12)
• InChI Key： GKYVREMCJSVNFV-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(N)C=C2)C(C(O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1